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Compound of Interest

Compound Name: Disperse orange 62

Cat. No.: B12361856 Get Quote

A Comparative Guide to the Dyeing Kinetics of Azo Disperse Dyes on Polyester

This guide provides a comparative analysis of the dyeing kinetics of selected azo disperse

dyes on polyester fibers. The content is intended for researchers, scientists, and professionals

in drug development and materials science who are interested in the quantitative aspects of

dye-fiber interactions. While this guide aims to compare Disperse Orange 62, a

comprehensive search of available scientific literature did not yield specific quantitative kinetic

and thermodynamic data for this particular dye. Therefore, to provide a valuable comparative

framework, this guide presents detailed experimental data for other commercially significant

azo disperse dyes: C.I. Disperse Orange 30, C.I. Disperse Blue 56, and C.I. Disperse Red 73.

This information serves as a benchmark for understanding the dyeing performance of azo

disperse dyes on polyester.

Data Presentation: Thermodynamic and Kinetic
Parameters
The following tables summarize the key thermodynamic and kinetic parameters for the dyeing

of polyester with C.I. Disperse Orange 30, C.I. Disperse Blue 56, and C.I. Disperse Red 73.

These parameters are crucial for understanding the affinity of the dye for the fiber, the energy

changes during dyeing, and the rate at which the dyeing process occurs.

Table 1: Thermodynamic Parameters of Dyeing for C.I. Disperse Orange 30 on Polyester[1][2]
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Temperature
(°C)

Partition
Coefficient (K)

Standard
Affinity (-Δμ°)
(kJ/mol)

Enthalpy
Change (ΔH°)
(kJ/mol)

Entropy
Change (ΔS°)
(J/mol·K)

110 68.52 16.58 -35.23 -58.96

120 59.83 16.32 -35.23 -58.96

130 52.17 16.09 -35.23 -58.96

Table 2: Kinetic Parameters of Dyeing for C.I. Disperse Orange 30 on Polyester[1][2]

Temperature (°C)
Diffusion Coefficient (D) (x
10⁻¹⁰ cm²/s)

Activation Energy of
Diffusion (Ea) (kJ/mol)

110 2.85 98.57

120 5.12 98.57

130 8.89 98.57

Table 3: Kinetic Parameters for Low-Temperature Dyeing of C.I. Disperse Blue 56 and C.I.

Disperse Red 73 on Polyester with Auxiliaries

Dye Auxiliary
Temperature
(°C)

Exhaustion
(%)

Activation
Energy (Ea)
(kcal/mol)

C.I. Disperse

Blue 56
o-vanillin 95 97 59

C.I. Disperse

Blue 56
coumarin 95 96 48

C.I. Disperse

Red 73
o-vanillin 95 81 45

C.I. Disperse

Red 73
coumarin 95 82 37

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://crimsonpublishers.com/tteft/fulltext/TTEFT.000581.php
https://shop.tarjomeplus.com/UploadFileEn/TPLUS_EN_3337.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The data for C.I. Disperse Blue 56 and C.I. Disperse Red 73 were obtained under

specific low-temperature dyeing conditions using auxiliaries and may not be directly

comparable to the high-temperature dyeing data for C.I. Disperse Orange 30.

Experimental Protocols
A detailed methodology is essential for reproducing and comparing dyeing kinetic studies.

Below is a general experimental protocol for determining the thermodynamic and kinetic

parameters of disperse dyeing on polyester fabric.

Protocol: Determination of Thermodynamic and Kinetic
Parameters of Disperse Dyeing on Polyester
1. Materials and Equipment:

Polyester fabric

Disperse dye (e.g., Disperse Orange 62)

Dispersing agent

Acetic acid (for pH adjustment)

Non-ionic surfactant (for scouring)

High-temperature, high-pressure (HTHP) dyeing apparatus

Spectrophotometer

Thermostatically controlled water bath

Magnetic stirrer and hot plate

Standard laboratory glassware

2. Scouring of Polyester Fabric:

Before dyeing, the polyester fabric is scoured to remove any impurities.
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The fabric is treated with a solution containing 2 g/L of a non-ionic surfactant at 60°C for 30

minutes.[1]

After scouring, the fabric is thoroughly rinsed with deionized water and air-dried.

3. Dyeing Procedure:

Dye baths are prepared with a specific concentration of the disperse dye, a dispersing agent

(e.g., 1 g/L), and acetic acid to maintain a pH of 4.5-5.5.

A known weight of the scoured polyester fabric is introduced into the dye bath, maintaining a

specific liquor ratio (e.g., 1:50).

The dyeing is carried out in an HTHP dyeing machine at different temperatures (e.g., 110°C,

120°C, and 130°C) for a time sufficient to reach equilibrium (typically 3-4 hours).[1]

For kinetic studies, small fabric samples are removed from the dye bath at various time

intervals (e.g., 15, 30, 60, 90, 120, 180, and 240 minutes).

4. Determination of Dye Concentration:

The concentration of the dye in the dye bath at different time intervals is determined using a

spectrophotometer at the wavelength of maximum absorbance (λmax) of the dye.

The amount of dye adsorbed by the fiber at time 't' (Ct) and at equilibrium (Ce) is calculated

from the difference in the initial and final dye bath concentrations.

5. Calculation of Thermodynamic and Kinetic Parameters:

Adsorption Isotherm: The relationship between the concentration of the dye in the fiber and

the concentration of the dye in the bath at equilibrium is used to determine the adsorption

isotherm model (e.g., Nernst, Langmuir, Freundlich). The Nernst isotherm is commonly

observed for disperse dyes on polyester.[1][2]

Partition Coefficient (K): Calculated from the slope of the Nernst adsorption isotherm.

Standard Affinity (-Δμ°): A measure of the tendency of the dye to move from the dye bath to

the fiber, calculated from the partition coefficient.
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Enthalpy (ΔH°) and Entropy (ΔS°) of Dyeing: Determined from the variation of the partition

coefficient with temperature using the van't Hoff equation.

Diffusion Coefficient (D): Calculated using the Hill's equation or other relevant diffusion

models from the kinetic data (dye uptake versus time).

Activation Energy of Diffusion (Ea): Determined from the Arrhenius plot of the logarithm of

the diffusion coefficient versus the reciprocal of the absolute temperature.

Visualizations
The following diagrams illustrate the logical relationships in dyeing kinetics and a typical

experimental workflow for determining these parameters.
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Caption: Logical relationship of the disperse dyeing process on polyester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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